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Compound of Interest

Compound Name: 8-Iodooctan-1-amine

Cat. No.: B15620766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 8-
Iodooctan-1-amine, a valuable bifunctional molecule for chemical synthesis and drug

development. The document outlines a detailed three-step synthetic pathway, starting from the

readily available 8-bromooctan-1-amine, and provides protocols for purification and

characterization of the intermediates and the final product.

Synthetic Pathway
The synthesis of 8-Iodooctan-1-amine is most effectively achieved through a three-step

process involving the protection of the amino group, a halide exchange reaction, and

subsequent deprotection. This strategy prevents side reactions associated with the nucleophilic

and basic nature of the primary amine.
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8-Bromooctan-1-amine tert-Butyl (8-bromooctyl)carbamate

Boc Anhydride,
Triethylamine, CH2Cl2 tert-Butyl (8-iodooctyl)carbamate

Sodium Iodide,
Acetone, Reflux 8-Iodooctan-1-amine

Hydrochloride
4M HCl in Dioxane 8-Iodooctan-1-amine

(Free Base)

Aqueous NaOH,
Extraction

Purification of 8-Iodooctan-1-amine Hydrochloride Purification of 8-Iodooctan-1-amine (Free Base)

Crude 8-Iodooctan-1-amine
Hydrochloride

Recrystallization

Pure Crystalline Solid
Solvent System:

Isopropanol/Diethyl Ether or
Ethanol/Hexane

Crude 8-Iodooctan-1-amine
(from basification of HCl salt)

Vacuum Distillation

Pure Liquid Amine
Conditions:

High Vacuum (<1 mmHg)
Elevated Temperature
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In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620766#synthesis-and-purification-of-8-iodooctan-
1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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